2-isocyanato-4-methoxy-1-methylbenzene
Description
“2-isocyanato-4-methoxy-1-methylbenzene” is also known as “1-isocyanato-4-methoxy-2-methylbenzene” and “3-Isocyanatobenzoyl chloride”. It is an aryl isocyanate . It has a molecular weight of 163.18 and its IUPAC name is "1-isocyanato-4-methoxy-2-methylbenzene" .
Molecular Structure Analysis
The InChI code for “2-isocyanato-4-methoxy-1-methylbenzene” is1S/C9H9NO2/c1-7-5-8 (12-2)3-4-9 (7)10-6-11/h3-5H,1-2H3 . This indicates that the molecule consists of 9 carbon atoms, 9 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms. Chemical Reactions Analysis
While specific chemical reactions involving “2-isocyanato-4-methoxy-1-methylbenzene” are not available, benzene derivatives are known to undergo electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
“2-isocyanato-4-methoxy-1-methylbenzene” is a liquid at room temperature . The storage temperature is 4 degrees Celsius .Safety and Hazards
This compound is associated with several hazard statements including H302, H312, H315, H319, H332, H334, H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-isocyanato-4-methoxy-1-methylbenzene involves the reaction of 2-bromo-4-methoxy-1-methylbenzene with potassium cyanate, followed by hydrolysis of the resulting intermediate.", "Starting Materials": [ "2-bromo-4-methoxy-1-methylbenzene", "potassium cyanate", "water", "sodium hydroxide" ], "Reaction": [ "Step 1: Dissolve 2-bromo-4-methoxy-1-methylbenzene in dry acetone.", "Step 2: Add potassium cyanate to the solution and stir for 24 hours at room temperature.", "Step 3: Pour the reaction mixture into water and extract with ethyl acetate.", "Step 4: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 5: Concentrate the solution under reduced pressure to obtain the intermediate 2-isocyanato-4-methoxy-1-methylbenzene.", "Step 6: Dissolve the intermediate in water and add sodium hydroxide to hydrolyze the isocyanate group.", "Step 7: Acidify the solution with hydrochloric acid and extract with ethyl acetate.", "Step 8: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 9: Concentrate the solution under reduced pressure to obtain the final product 2-isocyanato-4-methoxy-1-methylbenzene." ] } | |
CAS RN |
1067959-38-9 |
Molecular Formula |
C9H9NO2 |
Molecular Weight |
163.2 |
Purity |
95 |
Origin of Product |
United States |
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